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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414

Technical Support Center: Calcium Lactate
Gluconate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability of calcium lactate gluconate at
different pH levels and temperatures.

Frequently Asked Questions (FAQSs)

Q1: What is calcium lactate gluconate and how is it typically used?

Calcium lactate gluconate is a salt composed of calcium, lactic acid, and gluconic acid. It is
widely utilized in the pharmaceutical and food industries as a highly soluble and bioavailable
source of calcium.[1][2][3] Its neutral taste makes it a preferred choice for fortifying beverages
and other food products.[2]

Q2: What is the general effect of pH on the stability of calcium lactate gluconate?

The solubility of calcium lactate gluconate, a key aspect of its stability in solution, is pH-
dependent. Generally, it exhibits higher solubility in acidic conditions. Studies on its individual
components, calcium lactate and calcium gluconate, show that they are more than 90% soluble
at a pH of 5 or lower.[4] As the pH becomes less acidic to alkaline, the solubility of these
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calcium salts tends to decrease.[4] For the production of a stable calcium gluconolactate
compound, the pH is typically adjusted to a range of 4.0 to 5.5.[5]

Q3: What is the impact of temperature on the stability of solid calcium lactate gluconate?

Thermal analysis of solid calcium gluconolactate indicates that it begins to decompose at
approximately 170°C.[5] Carbonization, a more advanced stage of decomposition, occurs at
temperatures between 204°C and 213°C.[5] During its manufacturing process, calcium
gluconolactate is dried at temperatures ranging from 80°C to 120°C, suggesting stability within
this range for the solid form.[5]

Q4: Are there known degradation products of calcium lactate gluconate?

Specific degradation products for calcium lactate gluconate under various conditions are not
extensively detailed in publicly available literature. However, thermal degradation studies of
calcium lactate pentahydrate, a related compound, identified water (H20) and carbon dioxide
(CO2) as the main evolved gaseous products.[6] It is plausible that hydrolysis of the lactate and
gluconate esters could occur under certain pH and temperature conditions, leading to the
formation of lactic acid, gluconic acid, and calcium hydroxide.

Q5: What are the recommended storage conditions for calcium lactate gluconate?

Based on its thermal stability, it is recommended to store solid calcium lactate gluconate at
room temperature, typically between 10°C and 25°C, in a well-closed container to protect it
from moisture.[7] For solutions, storage at refrigerated temperatures (e.g., 4°C) may be
beneficial to minimize potential microbial growth and slow down chemical degradation,
especially in neutral or near-neutral pH formulations.

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in Calcium Lactate
Gluconate Solutions

» Possible Cause: The pH of the solution is too high (neutral to alkaline), leading to decreased
solubility and precipitation of calcium salts.

e Troubleshooting Steps:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/figure/Calcium-solubility-across-pH-region-of-calcium-gluconate-and-calcium-lactate_fig2_336983876
https://patents.google.com/patent/EP1516624A9/en
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://patents.google.com/patent/EP1516624A9/en
https://patents.google.com/patent/EP1516624A9/en
https://patents.google.com/patent/EP1516624A9/en
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.researchgate.net/publication/357279100_Thermal_degradation_of_calcium_lactate_pentahydrate_using_TGAFTIRMS_thermal_kinetic_and_thermodynamics_studies
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.biosynth.com/p/MC13902/11116-97-5-calcium-lactate-gluconate
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Measure the pH of the solution.

o If the pH is above 6.0, consider adjusting it to a more acidic range (ideally between 4.0
and 5.5) by adding a suitable food-grade acid (e.g., citric acid).

o Observe if the precipitate redissolves upon pH adjustment.

o If precipitation persists, the concentration of calcium lactate gluconate may be too high
for the given temperature and pH. Consider diluting the solution or gently warming it to aid
dissolution.

Issue 2: Unexpected Changes in pH of the Formulation

e Possible Cause: Interaction of calcium lactate gluconate with other components in the
formulation, or potential degradation of the lactate or gluconate moieties.

e Troubleshooting Steps:

o Review the composition of your formulation for any acidic or basic excipients that could be
reacting with the calcium salt.

o Conduct a stability study of a simplified solution containing only calcium lactate
gluconate in the relevant solvent to isolate its behavior.

o Analyze the solution for the presence of potential degradation products using a stability-
indicating method like HPLC.

Data Summary

Table 1: Solubility of Calcium Lactate and Calcium Gluconate at Different pH Values

. Calcium Lactate Solubility =~ Calcium Gluconate
p

(%) Solubility (%)
<5 > 90 > 90
>5 70 - 80 70 - 80
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Source: Adapted from a study on calcium salts prepared from shrimp shells.[4]

Table 2: Thermal Decomposition Profile of Solid Calcium Gluconolactate

Temperature Range Observation

Stable (Drying temperature during

80°C - 120°C .

manufacturing)[5]
~170°C Onset of decomposition[5]
204°C - 213°C Carbonization[5]

Experimental Protocols
Protocol 1: Stability-Indicating RP-HPLC Method for
Calcium Lactate Gluconate

This protocol is adapted from a validated method for the simultaneous quantification of calcium
gluconate and calcium phospholactate and can be used as a starting point for developing a
stability-indicating method for calcium lactate gluconate.[8][9]

Instrumentation: A High-Performance Liquid Chromatography (HPLC) system with a UV
detector.

e Column: C18 column (e.g., 4.6 mm x 150 mm, 5 pm particle size).

e Mobile Phase: A mixture of a suitable buffer (e.g., 0.025 M NaH2POa4 adjusted to pH 2.5) and
an organic solvent like methanol.[10] The exact ratio should be optimized for the best
separation. A starting point could be a 90:10 aqueous to organic ratio.

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: 210 nm.

e Procedure:
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o Standard Preparation: Prepare a standard solution of calcium lactate gluconate of
known concentration in a suitable solvent (e.g., water).

o Sample Preparation: Prepare your experimental samples (e.g., from stability studies) at a
similar concentration to the standard.

o Forced Degradation Sample Preparation:

Acidic Degradation: Incubate a sample solution with an acid (e.g., 0.1 M HCI) for a
defined period.

Alkaline Degradation: Incubate a sample solution with a base (e.g., 0.1 M NaOH) for a
defined period.

Oxidative Degradation: Treat a sample solution with an oxidizing agent (e.g., 3% H202).

Thermal Degradation: Expose a sample solution to elevated temperatures (e.g., 60°C,
80°C).

o Analysis: Inject the standard, samples, and forced degradation samples into the HPLC
system.

o Data Evaluation: Monitor the chromatograms for the appearance of new peaks
(degradation products) and a decrease in the peak area of the parent compound. The
method is considered stability-indicating if the degradation products are well-resolved from
the main peak.

Visualizations
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Caption: Factors influencing calcium lactate gluconate stability.
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Caption: Troubleshooting workflow for stability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. questjournals.org [questjournals.org]

¢ 2. Calcium Lactate Gluconate | Mineral Salts | MINERALS & SOLUTIONS
[jungbunzlauer.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b105414?utm_src=pdf-body-img
https://www.benchchem.com/product/b105414?utm_src=pdf-custom-synthesis
https://questjournals.org/jrps/papers/vol10-issue7/10073240.pdf
https://www.jungbunzlauer.com/ingredient/calcium-lactate-gluconate/
https://www.jungbunzlauer.com/ingredient/calcium-lactate-gluconate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

3. en.wikipedia.org [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. EP1516624A9 - Method of producing calcium gluconolactate, compositions, processes
and uses of same - Google Patents [patents.google.com]

e 6. researchgate.net [researchgate.net]

e 7. biosynth.com [biosynth.com]

e 8. JSM Central || Article Info [jsmcentral.org]
e 9. jsmcentral.org [jsmcentral.org]

e 10. Simultaneous determination of calcium lactate and zinc gluconate in oral solution by RP-
HPLC | Semantic Scholar [semanticscholar.org]

 To cite this document: BenchChem. [Stability of calcium lactate gluconate at different pH and
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105414#stability-of-calcium-lactate-gluconate-at-
different-ph-and-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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